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Compound of Interest

Compound Name: N-Formylpiperidine

Cat. No.: B045042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of N-
Formylpiperidine (CAS 2591-86-8), a versatile polar aprotic solvent and synthetic building

block. This document is intended to be a valuable resource for researchers, scientists, and

professionals in drug development and organic synthesis.

Core Physical Properties
N-Formylpiperidine is a colorless to light yellow liquid at room temperature.[1][2][3] Its key

physical characteristics are summarized in the tables below, providing a comprehensive

dataset for laboratory and research applications.

General and Physical Properties
Property Value Source(s)

Molecular Formula C₆H₁₁NO [4][5][6]

Molecular Weight 113.16 g/mol [5]

Appearance
Clear, colorless to light yellow

liquid
[1][2][7]

Form Liquid [3][8]

Purity >98.0% (GC) to 99% [4]
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Thermal and Spectroscopic Data
Property Value Source(s)

Melting Point -31 °C to -30.8 °C [2][5][9][10]

Boiling Point
222 °C (lit.) to 222.5 °C at 760

mmHg
[2][4]

Flash Point 91 °C to 102 °C (closed cup) [8]

Density 1.019 g/mL at 25 °C (lit.) [2][4]

Refractive Index n20/D 1.484 (lit.) [2][6]

Vapor Pressure 0.1 mmHg at 25 °C [2][11]

Water Solubility Freely soluble [2][3][6]

Experimental Protocols
While specific experimental details from the original literature are not provided in the search

results, the following are general, standardized methodologies for determining the key physical

properties listed above.

1. Melting Point Determination:

The melting point of N-Formylpiperidine, which is sub-ambient, would typically be determined

using a cryostat or a differential scanning calorimeter (DSC). A small sample is cooled until

completely frozen and then slowly heated. The temperature at which the solid-liquid phase

transition is observed is recorded as the melting point. For a substance with a melting point of

approximately -31 °C, liquid nitrogen or a specialized cooling bath would be required.

2. Boiling Point Determination:

The boiling point is determined by heating the liquid in a distillation apparatus at atmospheric

pressure. A thermometer is placed in the vapor phase above the liquid, but not touching the

sides of the flask. The temperature at which the liquid boils and its vapor pressure equals the

atmospheric pressure is recorded as the boiling point. For a high-boiling liquid like N-
Formylpiperidine (222 °C), a suitable heating mantle and condenser are necessary.
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3. Density Measurement:

The density of liquid N-Formylpiperidine is measured using a pycnometer or a digital density

meter. The mass of a known volume of the liquid is determined at a specific temperature (e.g.,

25 °C). The density is then calculated by dividing the mass by the volume. Temperature control

is crucial as density is temperature-dependent.

4. Refractive Index Measurement:

The refractive index is measured using a refractometer, typically an Abbé refractometer. A few

drops of the liquid are placed on the prism, and the instrument is adjusted to bring the dividing

line between the light and dark fields into focus at the crosshairs. The refractive index is then

read from the scale. The measurement is temperature-dependent and is usually reported at 20

°C with the sodium D-line (n20/D).

Logical Relationship of N-Formylpiperidine
Properties
The following diagram illustrates the interconnectedness of the information presented in this

guide, from the compound's fundamental identifiers to its detailed physical characteristics.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/product/b045042?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Flow of N-Formylpiperidine (CAS 2591-86-8) Data

Compound Identification

Physical Properties

Primary Applications

CAS: 2591-86-8

Formula: C6H11NO Appearance: Clear Liquid

MW: 113.16 g/mol Thermal Properties
(MP, BP, Flash Point)

Spectroscopic/Optical
(Refractive Index)

Other Properties
(Density, Vapor Pressure, Solubility)

Polar Aprotic Solvent

Synthetic Reagent

Click to download full resolution via product page

Caption: Logical relationship of N-Formylpiperidine's identification and properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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